Cas no 299169-95-2 (3-Amino-3-(3-iodophenyl)propanoic acid)

• Product Name: 3-Amino-3-(3-iodophenyl)propanoic acid
• CAS No: 299169-95-2
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 67527
• PubChem ID: 2772342
• Update Time: 2025-08-03

3-Amino-3-(3-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(3-iodophenyl)propanoic acid
• benzenepropanoic acid, beta-amino-3-iodo-
• 3-Amino-3-(3-iodo-phenyl)-propionic acid
• Oprea1_399387
• SCHEMBL4321103
• (+/-)-3-Amino-3-(3-iodo-phenyl)-propionic acid
• MFCD02663194
• CS-0345631
• SR-01000537419-1
• (+/-)3-Amino-3-(3-iodo-phenyl)-propionic acid
• SR-01000537419
• BB 0249715
• DTXSID70378228
• EN300-718149
• 299169-95-2
• ZBOWULRIADNEHR-UHFFFAOYSA-N
• VS-01845
• 3-amino-3-(3-iodophenyl)propanoicacid
• AKOS001475904

• Inchi： 1S/C9H10INO2/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： ZBOWULRIADNEHR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 290.97600
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 384.4°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.651
• PSA: 63.32000
• LogP: 2.46600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(3-iodophenyl)propanoic acid

3-Amino-3-(3-iodophenyl)propanoic Acid (CAS 299169-95-2): Properties, Applications, and Research Insights

3-Amino-3-(3-iodophenyl)propanoic acid (CAS 299169-95-2) is a specialized organic compound with a unique molecular structure that combines an aromatic ring, an amino group, and a carboxylic acid functionality. This iodinated phenylalanine derivative has garnered significant attention in pharmaceutical research and organic synthesis due to its versatile reactivity and potential biological activities. The presence of both the 3-iodophenyl moiety and the propanoic acid backbone makes this compound particularly valuable for designing novel drug candidates and biochemical probes.

The compound's molecular formula is C₉H₁₀INO₂, with a molecular weight of 291.09 g/mol. Its structural features include a 3-iodophenyl group attached to a three-carbon chain bearing both an amino and a carboxyl group. This arrangement creates multiple sites for chemical modification, making 3-amino-3-(3-iodophenyl)propanoic acid a valuable building block in medicinal chemistry. Researchers particularly value the iodine atom's presence, which allows for various transformations including palladium-catalyzed coupling reactions, a topic of intense interest in current synthetic chemistry literature.

In pharmaceutical applications, 3-amino-3-(3-iodophenyl)propanoic acid serves as a key intermediate in the synthesis of potential therapeutic agents. The compound's structural similarity to natural amino acids makes it particularly interesting for developing enzyme inhibitors and receptor modulators. Recent studies have explored its incorporation into peptidomimetics designed to target specific biological pathways, aligning with current trends in precision medicine and targeted drug delivery systems. The iodine atom's presence also offers opportunities for radio-labeling, making derivatives of this compound potentially useful in diagnostic imaging applications.

The synthesis of 3-amino-3-(3-iodophenyl)propanoic acid typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches often employ asymmetric catalysis to control the stereochemistry at the chiral center, reflecting the growing demand for enantiomerically pure compounds in drug development. Recent publications have highlighted innovative methods for preparing this compound and its derivatives, addressing common search queries about "efficient synthesis of iodinated amino acids" and "chiral building blocks for drug discovery".

From a commercial perspective, 299169-95-2 represents a niche but important compound in the fine chemicals market. Suppliers typically offer this material to research institutions and pharmaceutical companies engaged in early-stage drug discovery. The global market for such specialized amino acid derivatives has shown steady growth, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. Current pricing and availability data indicate that while not a bulk commodity, this compound maintains consistent demand from the scientific community.

Quality control of 3-amino-3-(3-iodophenyl)propanoic acid involves rigorous analytical characterization. Standard specifications include HPLC purity assessment, confirmation of iodine content, and determination of enantiomeric excess when applicable. Modern analytical techniques such as LC-MS and NMR spectroscopy are routinely employed to verify compound identity and purity, addressing common quality-related search terms like "characterization of iodinated aromatic compounds" and "analytical methods for amino acid derivatives".

Storage and handling recommendations for CAS 299169-95-2 follow standard protocols for amino acid derivatives. The compound should be protected from light and moisture, typically stored at controlled room temperature or under refrigeration for long-term preservation. These handling considerations align with frequently searched topics regarding "stability of functionalized amino acids" and "best practices for storing iodinated compounds".

Emerging research directions involving 3-amino-3-(3-iodophenyl)propanoic acid include its potential application in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly developing areas in chemical biology. The compound's ability to serve as a linker between different molecular entities makes it valuable for creating bifunctional molecules, a subject of numerous recent publications and patent applications.

Environmental and safety considerations for 3-amino-3-(3-iodophenyl)propanoic acid follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound, particularly considering its potential for dust formation. These safety aspects respond to common search queries about "handling aromatic amino acid derivatives" and "safety data for iodinated organic compounds".

Future prospects for 299169-95-2 appear promising as research continues to explore novel applications for iodinated amino acid derivatives. The compound's versatility positions it well to contribute to advancements in medicinal chemistry, chemical biology, and materials science. Ongoing studies investigating its incorporation into more complex molecular architectures suggest that interest in this compound will likely grow in coming years.